Disodium;4-[[4-[benzyl(methyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-[4-[(4-sulfonatophenyl)methylamino]phenyl]methyl]-6-hydroxybenzene-1,3-disulfonate
Disodium;4-[[4-[benzyl(methyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-[4-[(4-sulfonatophenyl)methylamino]phenyl]methyl]-6-hydroxybenzene-1,3-disulfonate
Brand Name:
Vulcanchem
CAS No.:
12777-77-4
VCID:
VC0083581
InChI:
InChI=1S/C34H30N2O10S3.2Na/c1-36(22-24-5-3-2-4-6-24)28-15-11-26(12-16-28)34(30-19-31(37)33(49(44,45)46)20-32(30)48(41,42)43)25-9-13-27(14-10-25)35-21-23-7-17-29(18-8-23)47(38,39)40;;/h2-20H,21-22H2,1H3,(H4,37,38,39,40,41,42,43,44,45,46);;/q;2*+1/p-2
SMILES:
C[N+](=C1C=CC(=C(C2=CC=C(C=C2)NCC3=CC=C(C=C3)S(=O)(=O)[O-])C4=CC(=C(C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])O)C=C1)CC5=CC=CC=C5.[Na+].[Na+]
Molecular Formula:
C34H28N2Na2O10S3
Molecular Weight:
766.8 g/mol
Disodium;4-[[4-[benzyl(methyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-[4-[(4-sulfonatophenyl)methylamino]phenyl]methyl]-6-hydroxybenzene-1,3-disulfonate
CAS No.: 12777-77-4
Main Products
VCID: VC0083581
Molecular Formula: C34H28N2Na2O10S3
Molecular Weight: 766.8 g/mol
![Disodium;4-[[4-[benzyl(methyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-[4-[(4-sulfonatophenyl)methylamino]phenyl]methyl]-6-hydroxybenzene-1,3-disulfonate - 12777-77-4](/images/no_structure.jpg)
| CAS No. | 12777-77-4 |
|---|---|
| Product Name | Disodium;4-[[4-[benzyl(methyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-[4-[(4-sulfonatophenyl)methylamino]phenyl]methyl]-6-hydroxybenzene-1,3-disulfonate |
| Molecular Formula | C34H28N2Na2O10S3 |
| Molecular Weight | 766.8 g/mol |
| IUPAC Name | disodium;4-[[4-[benzyl(methyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-[4-[(4-sulfonatophenyl)methylamino]phenyl]methyl]-6-hydroxybenzene-1,3-disulfonate |
| Standard InChI | InChI=1S/C34H30N2O10S3.2Na/c1-36(22-24-5-3-2-4-6-24)28-15-11-26(12-16-28)34(30-19-31(37)33(49(44,45)46)20-32(30)48(41,42)43)25-9-13-27(14-10-25)35-21-23-7-17-29(18-8-23)47(38,39)40;;/h2-20H,21-22H2,1H3,(H4,37,38,39,40,41,42,43,44,45,46);;/q;2*+1/p-2 |
| Standard InChIKey | VJFHUKQGKBAJFQ-UHFFFAOYSA-L |
| SMILES | C[N+](=C1C=CC(=C(C2=CC=C(C=C2)NCC3=CC=C(C=C3)S(=O)(=O)[O-])C4=CC(=C(C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])O)C=C1)CC5=CC=CC=C5.[Na+].[Na+] |
| Canonical SMILES | C[N+](=C1C=CC(=C(C2=CC=C(C=C2)NCC3=CC=C(C=C3)S(=O)(=O)[O-])C4=CC(=C(C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])O)C=C1)CC5=CC=CC=C5.[Na+].[Na+] |
| PubChem Compound | 122319 |
| Last Modified | Nov 11 2021 |
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